Cas no 1099118-88-3 (2-(5,6,7,8-Tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid)

• Product Name: 2-(5,6,7,8-Tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid
• CAS No: 1099118-88-3
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 5055353
• Update Time: 2023-08-24

2-(5,6,7,8-Tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid
• NE46406
• Z234896945
• 2-(5,6,7,8-tetrahydronaphthalene-2-carbonylamino)thiophene-3-carboxylic acid
• 2-(5,6,7,8-Tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid

• Inchi： 1S/C16H15NO3S/c18-14(17-15-13(16(19)20)7-8-21-15)12-6-5-10-3-1-2-4-11(10)9-12/h5-9H,1-4H2,(H,17,18)(H,19,20)
• InChI Key： UWVSFBFXEQPMQG-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1NC(C1C=CC2=C(C=1)CCCC2)=O

Computed Properties

• Exact Mass: 301.07726451 g/mol
• Monoisotopic Mass: 301.07726451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.6
• Molecular Weight: 301.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 444.4±45.0 °C at 760 mmHg
• Flash Point: 222.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(5,6,7,8-Tetrahydronaphthalene-2-amido)thiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides